Cas no 1092585-75-5 (tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate
• CAS No: 1092585-75-5
• MF: C₁₂H₁₅BrINO₂
• MW: 412.061475038528
• CID: 5620073
• PubChem ID: 165927059
• Update Time: 2025-06-10

tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303670
• 1092585-75-5
• tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate

• Inchi： 1S/C12H15BrINO2/c1-7-5-8(13)6-9(14)10(7)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： ZLQRKGPQUXLHHQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 410.93309g/mol
• Monoisotopic Mass: 410.93309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate

tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate (CAS No. 1092585-75-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group, further substituted with a bromine atom at the 4-position, an iodine atom at the 2-position, and a methyl group at the 6-position on the aromatic ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate with high purity and efficiency. Researchers have employed innovative methodologies, such as Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-coupling techniques, to achieve the desired substitution patterns on the aromatic ring. These methods not only enhance the yield of the compound but also ensure the stability of its functional groups during synthesis. The use of advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), has further facilitated the characterization of this compound, ensuring its structural integrity for downstream applications.

The presence of multiple halogen atoms (bromine and iodine) on the aromatic ring makes tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate an intriguing subject for studies on halogen bonding and its influence on molecular interactions. Recent studies have demonstrated that halogen atoms can act as both electron-withdrawing and electron-donating groups depending on their position relative to other substituents. This dual functionality has been leveraged in designing novel pharmaceutical agents with enhanced bioavailability and selectivity. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting specific cellular pathways, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

In addition to its role in drug discovery, tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate has found applications in materials science, particularly in the development of advanced polymers and coatings. The carbamate group serves as a versatile building block for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethane formulations to enhance their resistance to environmental factors such as UV radiation and oxidative degradation. The methyl group substitution further contributes to the hydrophobicity of the polymer matrix, making it suitable for use in harsh industrial environments.

The methyl group at the 6-position of the aromatic ring plays a crucial role in stabilizing the overall structure of tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate. This substitution pattern ensures optimal electronic communication between the aromatic ring and the carbamate group, facilitating efficient molecular interactions. Moreover, computational studies have revealed that this substitution pattern enhances the compound's ability to form hydrogen bonds, which is critical for its performance in biological systems. These findings have been corroborated by experimental data from X-ray crystallography studies, which provide detailed insights into the three-dimensional arrangement of atoms within the molecule.

One of the most promising areas of research involving tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate is its application in radiopharmaceuticals. The iodine atom at the 2-position can be readily replaced with radioactive isotopes such as iodine-131 or iodine-123 without significantly altering the chemical stability of the molecule. This property makes it an ideal candidate for developing targeted imaging agents used in nuclear medicine. Recent clinical trials have demonstrated that radiolabeled derivatives of this compound exhibit excellent biodistribution profiles, enabling precise visualization of specific tissues or organs using gamma scintigraphy or positron emission tomography (PET).

Furthermore, tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate has been investigated for its potential as a chiral resolving agent in asymmetric synthesis. The bromine atom at the 4-position serves as a chiral center, enabling enantioselective reactions under catalytic conditions. This capability has been exploited in synthesizing enantiomerically pure compounds with high optical purity, which are essential for drug development due to their superior therapeutic efficacy compared to racemic mixtures.

In conclusion, tert-butyl N-(4-bromo-2-iodo-6-methylphenyl)carbamate (CAS No. 1092585